N,5-dimethyl-N-[1-(1,2-oxazol-3-yl)ethyl]-1-propylpyrazole-4-carboxamide

• IUPAC Name: N,5-dimethyl-N-[1-(1,2-oxazol-3-yl)ethyl]-1-propylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H20N4O2/c1-5-7-18-10(2)12(9-15-18)14(19)17(4)11(3)13-6-8-20-16-13/h6,8-9,11H,5,7H2,1-4H3
• InChI Key: WMJUPHDGJODNBU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)N(C)C(C)C2=NOC=C2)C
• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol

Description

N,5-dimethyl-N-[1-(1,2-oxazol-3-yl)ethyl]-1-propylpyrazole-4-carboxamide is a complex organic compound featuring a pyrazole ring substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,5-dimethyl-N-[1-(1,2-oxazol-3-yl)ethyl]-1-propylpyrazole-4-carboxamide typically involves multi-step organic reactions. One common approach starts with the preparation of the pyrazole ring, followed by the introduction of the oxazole moiety and other substituents. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically involving reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Various substitution reactions can occur, especially at the pyrazole and oxazole rings, using reagents like halogens or alkylating agents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, alkylating agents.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups onto the pyrazole or oxazole rings.

Scientific Research Applications

N,5-dimethyl-N-[1-(1,2-oxazol-3-yl)ethyl]-1-propylpyrazole-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N,5-dimethyl-N-[1-(1,2-oxazol-3-yl)ethyl]-1-propylpyrazole-4-carboxamide involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• **1-(3,5-Dimethyl-1,2-oxazol-4-yl)-3-[(2S,3R)-5-[(2S)-1-hydroxy-2-propanyl]-3-methyl-2-({methyl[4-(trifluoromethyl)benzyl]amino}methyl)-6-oxo-2,3,4,5,6,7-hexahydro-1,5-benzoxazonin-9-yl]urea .
• **5,5-Dimethyl-1-pyrroline-N-oxide .

Uniqueness: N,5-dimethyl-N-[1-(1,2-oxazol-3-yl)ethyl]-1-propylpyrazole-4-carboxamide is unique due to its specific combination of functional groups and the resulting chemical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.